Cas no 89770-21-8 (Propanedinitrile, (2-amino-3-cyano-8-methoxy-4H-1-benzopyran-4-yl)-)

• Product Name: Propanedinitrile, (2-amino-3-cyano-8-methoxy-4H-1-benzopyran-4-yl)-
• CAS No: 89770-21-8
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• CID: 589551
• PubChem ID: 13199376
• Update Time: 2025-04-19

Propanedinitrile, (2-amino-3-cyano-8-methoxy-4H-1-benzopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (2-amino-3-cyano-8-methoxy-4H-1-benzopyran-4-yl)-
• 2-(2-amino-3-cyano-8-methoxy-4H-chromen-4-yl)propanedinitrile
• 89770-21-8
• (2-Amino-3-cyano-8-methoxy-4H-1-benzopyran-4-yl)propanedinitrile
• DTXSID20526853
• 2-(2-amino-3-cyano-8-methoxy-4H-chromen-4-yl)-propanedinitrile
• 2-(2-amino-3-cyano-8-methoxy-4H-chromen-4-yl)malononitrile

• Inchi： 1S/C14H10N4O2/c1-19-11-4-2-3-9-12(8(5-15)6-16)10(7-17)14(18)20-13(9)11/h2-4,8,12H,18H2,1H3
• InChI Key： MHJKVBKNJXTABX-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C(C#N)C#N)C2C=CC=C(C1=2)OC)N

Computed Properties

• Exact Mass: 266.08037557g/mol
• Monoisotopic Mass: 266.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų